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Compound of Interest

Compound Name: 3-Methyl-N-methylbenzylamine

Cat. No.: B1314595

Audience: Researchers, scientists, and drug development professionals.

Core Physicochemical Data

3-Methyl-N-methylbenzylamine is a substituted aromatic amine with applications as a
building block in organic synthesis. The fundamental molecular properties of this compound are
summarized below.

Property Value Citation
Molecular Formula CoH13N [1][2]
Molecular Weight 135.21 g/mol [1][2]
IUPAC Name N-methyl-1-(3- [1]

methylphenyl)methanamine

CAS Number 39180-84-2 [1]

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 3-Methyl-N-
methylbenzylamine are not readily available in the provided search results, its structure as a
secondary benzylamine suggests common synthetic routes. A plausible approach is the N-
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methylation of 3-methylbenzylamine or the reductive amination of 3-methylbenzaldehyde with
methylamine.

Conceptual Experimental Workflow: Reductive Amination

The synthesis of secondary amines like 3-Methyl-N-methylbenzylamine can often be
achieved through reductive amination. This process involves the reaction of an aldehyde (3-
methylbenzaldehyde) with a primary amine (methylamine) to form an intermediate imine, which
is then reduced to the target secondary amine.

General Protocol Outline (Adapted from similar syntheses):

» Imine Formation: 3-methylbenzaldehyde is dissolved in a suitable solvent (e.g., methanol or
dichloromethane). An equimolar amount of methylamine (often as a solution in a solvent) is
added. The reaction is stirred, sometimes with a dehydrating agent, to form the N-methyl-1-
(3-methylphenyl)methanimine intermediate.

e Reduction: Areducing agent, such as sodium borohydride, is carefully added to the reaction
mixture. The imine is reduced to the secondary amine, 3-Methyl-N-methylbenzylamine.

o Workup and Purification: The reaction is quenched, and the product is extracted using an
organic solvent. The organic layer is then washed, dried, and the solvent is evaporated. The
final product can be purified by distillation under reduced pressure.

Diagram of General Synthesis Workflow
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Caption: General workflow for the synthesis of 3-Methyl-N-methylbenzylamine via reductive
amination.

Analytical Methodologies
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The characterization and purity assessment of 3-Methyl-N-methylbenzylamine and related
compounds can be performed using standard analytical techniques.

e High-Performance Liquid Chromatography (HPLC): A study on the separation of
benzylamines demonstrated the use of a mixed-mode Primesep C column.[3] The method
allows for tunable retention control by altering the water/acetonitrile ratio in the mobile phase,
which affects a combination of cation exchange, complex formation, and hydrophobic
interactions.[3]

e Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a common technique for the
identification and quantification of volatile and semi-volatile organic compounds like 3-
Methyl-N-methylbenzylamine.
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Caption: Logical workflow for the analytical characterization of a synthesized chemical
compound.

Biological Context and Potential Relevance

While no specific signaling pathways involving 3-Methyl-N-methylbenzylamine have been
detailed in the provided search results, the broader class of benzylamines has relevance in
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medicinal chemistry and biological studies. For instance, N-methylbenzylamine has been
identified as a potential biomarker in carrots.[4]

A study on the fungus Aspergillus terreus demonstrated its ability to perform N-demethylation
on a structurally similar compound, N,N,3-trimethylbenzenamine, to produce N,3-
dimethylbenzenamine.[5] This suggests that 3-Methyl-N-methylbenzylamine could potentially
be a substrate for or a product of microbial or enzymatic biotransformations, a consideration for
researchers in drug metabolism and environmental science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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